Cas no 144194-95-6 (1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
• CAS No: 144194-95-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 108663
• PubChem ID: 10080706
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
• 144194-95-6
• 1H-Pyrrole-2-carboxylicacid,5-(cyanomethyl)-,methylester(9CI)
• Methyl 5-(cyanomethyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H8N2O2/c1-12-8(11)7-3-2-6(10-7)4-5-9/h2-3,10H,4H2,1H3
• InChI Key： LGNMUDKJMWFZQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC#N)N1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.9Ų